Cas no 885522-87-2 (3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER)

3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER structure
885522-87-2 structure
Product Name:3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
CAS No:885522-87-2
MF:C9H6BrFN2O2
MW:273.058544635773
CID:3031158
PubChem ID:24728831
Update Time:2025-04-21

3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
    • methyl 3-bromo-6-fluoro-2H-indazole-4-carboxylate
    • Methyl 3-bromo-6-fluoro-1H-indazole-4-carboxylate
    • 885522-87-2
    • Inchi: 1S/C9H6BrFN2O2/c1-15-9(14)5-2-4(11)3-6-7(5)8(10)13-12-6/h2-3H,1H3,(H,12,13)
    • InChI Key: TZSMIBHANRJPDA-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(C(=O)OC)=CC(=CC2=NN1)F

Computed Properties

  • Exact Mass: 271.95967Da
  • Monoisotopic Mass: 271.95967Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55Ų

3-BROMO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER Related Literature

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